Cas no 2227701-30-4 (rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}cyclopropylmethanamine
• CAS No: 2227701-30-4
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6023353
• PubChem ID: 165711993
• Update Time: 2025-10-29

rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}cyclopropylmethanamine
• EN300-1736896
• 2227701-30-4
• rac-[(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl]methanamine

• Inchi： 1S/C12H16N4/c1-12(2)9(5-13)11(12)8-6-14-10-3-4-15-16(10)7-8/h3-4,6-7,9,11H,5,13H2,1-2H3/t9-,11-/m0/s1
• InChI Key： YMADOWBEWQWZAD-ONGXEEELSA-N
• SMILES： NC[C@H]1[C@H](C2C=NC3=CC=NN3C=2)C1(C)C

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.2Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}cyclopropylmethanamine

Introduction to rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropylmethanamine (CAS No. 2227701-30-4)

Rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropylmethanamine (CAS No. 2227701-30-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropylmethanamine features a cyclopropyl ring substituted with a pyrazolopyrimidine moiety and two methyl groups. The cyclopropyl ring is a three-membered cyclic alkane that imparts significant strain to the molecule, which can influence its reactivity and biological activity. The pyrazolopyrimidine moiety is a heterocyclic system with a pyrazole ring fused to a pyrimidine ring, providing a rigid and planar structure that can interact with various biological targets.

Recent studies have highlighted the potential of rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropylmethanamine in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropylmethanamine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropylmethanamine has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the disruption of viral RNA synthesis and assembly processes, making it a promising candidate for further development as an antiviral therapeutic.

The anticancer potential of rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropylmethanamine has also been explored in preclinical studies. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. Specifically, it was shown to inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) in vitro. These findings indicate that rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropylmethanamine may have therapeutic potential in the treatment of various cancers.

The pharmacokinetic properties of rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropylmethanamine have been evaluated in animal models to assess its suitability for clinical development. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by cytochrome P450 enzymes in the liver and excreted via both renal and biliary routes. These pharmacokinetic characteristics suggest that rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropylmethanamine could be administered orally as a potential therapeutic agent.

To further understand the molecular mechanisms underlying the biological activities of rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropylmethanamine, researchers have employed various biochemical and biophysical techniques. Molecular docking studies have revealed that this compound binds to specific protein targets involved in inflammation and cancer signaling pathways. For example, it has been shown to interact with key enzymes such as cyclooxygenase (COX) and protein kinase B (Akt), which are crucial for mediating inflammatory responses and cell survival signals.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropylmethanamine (CAS No. 2227701-30-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further preclinical and clinical investigations. Ongoing research aims to optimize its chemical structure for enhanced potency and selectivity while minimizing potential side effects. The continued exploration of this compound holds significant promise for advancing our understanding of disease mechanisms and developing novel therapeutic strategies.